![molecular formula C7H15NO3 B1437768 Methyl 3-[(2-methoxyethyl)amino]propanoate CAS No. 55694-53-6](/img/structure/B1437768.png)
Methyl 3-[(2-methoxyethyl)amino]propanoate
Overview
Description
Methyl 3-[(2-methoxyethyl)amino]propanoate is a useful research compound. Its molecular formula is C7H15NO3 and its molecular weight is 161.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Methyl 3-[(2-methoxyethyl)amino]propanoate is involved in diverse chemical syntheses and applications, demonstrating its versatility in the field of organic chemistry.
Chemical Synthesis and Derivatives:
- The compound is utilized in the synthesis of dimethyl 2-(methoxymethylene) pentanedioates, leading to the creation of methyl 3-(2-amino-1,6-dihydro-6-oxo-pyrimidin-5-yl)propanoates. These pyrimidine derivatives, akin to pyrido[2,3-d]pyrimidines, exhibit interesting biological activities, indicating the compound's role in the production of biologically significant derivatives (Berzosa et al., 2011).
- It is also involved in the synthesis of 3-(pyrimidinyl)propanoates from levulinic acid, showcasing its role in the preparation of glutamate-like 3-(trihalomethylatedpyrimidinyl)propanoates, further expanding its utility in creating complex molecules (Flores et al., 2013).
Biocatalysis and Pharmaceutical Intermediates:
- The compound is instrumental in the asymmetric biocatalysis of S-3-amino-3-phenylpropionic acid, an important pharmaceutical intermediate. This showcases its importance in the field of chiral catalysis for the preparation of enantiopure compounds, demonstrating its application in drug research (Li et al., 2013).
Structural and Physical Property Analysis:
- The compound has been involved in studies exploring hydrogen bonding and polymorphism, particularly in amino alcohol salts with quinaldinate. This research offers insights into the compound's structural and physical properties, furthering our understanding of its potential applications (Podjed & Modec, 2022).
- Research on solubility, model correlation, and solvent effect of related compounds like 2-Amino-3-methylbenzoic Acid provides a foundation for understanding the solubility behavior of this compound in various solvents, critical for its applications in chemical processes (Zhu et al., 2019).
Environmental and Industrial Applications:
- The compound's derivatives have been studied for their role in carbon dioxide capture. This application is crucial in environmental management, particularly in reducing greenhouse gas emissions and exploring energy-efficient absorbent systems (Barzagli et al., 2018).
Properties
IUPAC Name |
methyl 3-(2-methoxyethylamino)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO3/c1-10-6-5-8-4-3-7(9)11-2/h8H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTRHZOVTLYYYJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNCCC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55694-53-6 | |
Record name | methyl 3-[(2-methoxyethyl)amino]propanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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